Cas no 946355-87-9 (3-(3-fluoro-4-methylphenyl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea)
3-(3-fluoro-4-methylphenyl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-(3-fluoro-4-methylphenyl)-N'-[4-[(6-methoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-
- 946355-87-9
- 3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
- F2444-0396
- 1-(3-fluoro-4-methylphenyl)-3-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea
- 1-(3-fluoro-4-methylphenyl)-3-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]urea
- AKOS024648737
- 3-(3-fluoro-4-methylphenyl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea
-
- Inchi: 1S/C20H20FN5O2/c1-12-4-5-16(10-17(12)21)26-20(27)25-15-8-6-14(7-9-15)24-18-11-19(28-3)23-13(2)22-18/h4-11H,1-3H3,(H,22,23,24)(H2,25,26,27)
- InChI Key: CSWUEIAADPWDKR-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(C)C(F)=C1)C(NC1=CC=C(NC2C=C(OC)N=C(C)N=2)C=C1)=O
Computed Properties
- Exact Mass: 381.16010306g/mol
- Monoisotopic Mass: 381.16010306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- Density: 1.347±0.06 g/cm3(Predicted)
- Boiling Point: 466.3±45.0 °C(Predicted)
- pka: 13.69±0.70(Predicted)
3-(3-fluoro-4-methylphenyl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2444-0396-2μmol |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-5μmol |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-10μmol |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-20μmol |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-1mg |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-2mg |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-3mg |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-4mg |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-5mg |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2444-0396-10mg |
3-(3-fluoro-4-methylphenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea |
946355-87-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-(3-fluoro-4-methylphenyl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-(3-fluoro-4-methylphenyl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea
3-(3-Fluoro-4-Methylphenyl)-1-{4-(6-Methoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}Urea (CAS No. 946355-87-9): A Comprehensive Overview of Its Pharmacological Profile and Research Advancements
3-(3-Fluoro-4-Methylphenyl)-1-{4-(6-Methoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}Urea, identified by its CAS number 946355-87-9, is a multifunctional organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of urea derivatives, which are widely recognized for their ability to modulate biological pathways through various mechanisms, including enzyme inhibition, receptor activation, and signal transduction modulation. Recent advancements in medicinal chemistry have highlighted the unique structural features of this compound, particularly its ability to interact with key targets involved in inflammatory and neurodegenerative diseases. The integration of 3-(3-Fluoro-4-Methylphenyl) and 4-(6-Methoxy-2-Methylpyrimidin-4-Yl)Aminophenyl moieties within its molecular framework has sparked interest among researchers due to its potential therapeutic applications.
Structurally, this compound features a urea linkage connecting two aromatic rings: the 3-(3-Fluoro-4-Methylphenyl) group and the 4-(6-Methoxy-2-Methylpyrimidin-4-Yl)Aminophenyl moiety. The fluoro and methyl substituents on the benzene ring of the 3-(3-Fluoro-4-Methylphenyl) group contribute to its lipophilicity and metabolic stability, while the methoxy and methyl groups on the pyrimidine ring of the 4-(6-Methoxy-2-Methylpyrimidin-4-Yl)Aminophenyl moiety enhance its solubility and receptor binding affinity. These structural characteristics make the compound a promising candidate for drug development targeting pathways associated with chronic inflammation and neurodegeneration.
Recent studies have demonstrated the compound's potential as an anti-inflammatory agent. In a 2023 study published in Journal of Medicinal Chemistry, researchers reported that this compound exhibits potent inhibitory activity against COX-2 (cyclooxygenase-2) and 5-LOX (5-lipoxygenase), two key enzymes involved in the production of pro-inflammatory eicosanoids. The compound's ability to selectively inhibit these enzymes without affecting the constitutive COX-1 enzyme suggests its potential as a safer alternative to traditional non-steroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects. This finding aligns with the growing trend in pharmaceutical research to develop selective inhibitors that minimize off-target effects.
Moreover, the compound has shown promising activity in modulating signaling pathways related to neurodegenerative diseases. A 2024 preclinical study in Neuropharmacology highlighted its ability to reduce oxidative stress and inhibit the aggregation of β-amyloid proteins in Alzheimer's disease models. The pyrimidine ring of the 4-(6-Methoxy-2-Methylpyrimidin-4-Yl)Aminophenyl moiety appears to play a critical role in this activity, as it forms hydrogen bonds with key residues in the acetylcholinesterase enzyme, enhancing its inhibitory potential. These findings suggest that the compound could be further optimized for the treatment of neurodegenerative disorders, where current therapies often fall short in addressing the underlying pathophysiology.
In addition to its anti-inflammatory and neuroprotective properties, the compound has demonstrated potential in cancer research. A 2023 study in Cancer Letters reported that it inhibits the proliferation of breast cancer cells by inducing apoptosis and suppressing the PI3K/AKT signaling pathway. The urea linker in the molecule is hypothesized to facilitate interactions with EGFR (epidermal growth factor receptor), a key driver of tumor growth in many cancers. This dual mechanism of action—targeting both cell survival pathways and receptor tyrosine kinases—positions the compound as a potential candidate for combination therapies in oncology.
The compound's pharmacokinetic profile is another area of active investigation. Studies have shown that its lipophilic nature allows for efficient permeation across biological membranes, while the methoxy groups on the pyrimidine ring contribute to its metabolic stability. This balance between lipophilicity and solubility is crucial for optimizing its bioavailability and minimizing systemic toxicity. Researchers are currently exploring the use of nanocarriers and prodrug strategies to further enhance its therapeutic potential, particularly for targeting diseases that require sustained drug delivery.
Despite its promising properties, challenges remain in translating these findings into clinical applications. One of the primary hurdles is the need for further preclinical studies to determine its safety profile and optimal dosing regimens. Additionally, the compound's selectivity for specific targets must be validated in more diverse disease models to ensure its efficacy across different patient populations. Collaborative efforts between academia and industry are essential to address these challenges and advance the compound toward clinical trials.
In conclusion, 3-(3-Fluoro-4-Methylphenyl)-1-{4-(6-Methoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}Urea (CAS No. 946355-87-9) represents a significant advancement in the development of multifunctional therapeutics. Its unique structural features and diverse biological activities make it a compelling candidate for further research in anti-inflammatory, neurodegenerative, and oncological applications. As the field of medicinal chemistry continues to evolve, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.
946355-87-9 (3-(3-fluoro-4-methylphenyl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)